2-amino-4-methoxynicotinic acid

• IUPAC Name: 2-amino-4-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C7H8N2O3/c1-12-4-2-3-9-6(8)5(4)7(10)11/h2-3H,1H3,(H2,8,9)(H,10,11)
• InChI Key: YKFQNAPMZJJGKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC=C1)N)C(=O)O
• Molecular Formula: C7H8N2O3
• DSSTOX Substance ID: DTXSID50702704
• Molecular Weight: 168.15 g/mol
• CAS No.: 773099-92-6

Description

2-Amino-4-methoxypyridine-3-carboxylic acid is a chemical compound. It is a highly selective inducible nitric oxide synthase inhibitor.

Synthesis Analysis

The synthesis of 2-Amino-4-methoxypyridine can be achieved from 2-Picolinic acid.

Molecular Structure Analysis

The molecular formula of 2-Amino-4-methoxypyridine-3-carboxylic acid is C7H8N2O3.

Chemical Reactions Analysis

As a derivative of pyridine, it shares similar chemical reactions with other pyridinecarboxylic acids. Pyridinecarboxylic acids are monocarboxylic derivatives of pyridine and can undergo various transformations including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations.

Scientific Research Applications

1. Complex Formation and Anion Bonding

2-Amino-4-methoxypyridine-3-carboxylic acid participates in complex formation, exemplified by its reaction with copper(II) acetate and 3-methoxysalicylic acid, leading to the formation of molecular complexes. These complexes showcase unique anion bonding modes, as observed in bis(2-aminomethylpyridine)copper(II) salicylates (Puchoňová et al., 2015).

2. Role in Biochemistry and Material Science

It serves as a building block in biochemistry and material science. For instance, the related 2,2,6,6-tetramethylpiperidine-1-oxyl-4-amino-4-carboxylic acid demonstrates significant roles in inducing specific structures in peptides and functioning as a probe in electron spin resonance studies (Toniolo et al., 1998).

3. Catalytic Applications

The compound is used in catalysis, as seen in the preparation of 2-acyl-4-aminopyridines. These serve as catalysts for specific methanolysis reactions, demonstrating the compound's utility in selective catalytic processes (Sammakia & Hurley, 2000).

4. Molecular Interactions and DNA Studies

In DNA studies, derivatives of 2-Amino-4-methoxypyridine-3-carboxylic acid, like 2-methoxy-6-chloro-9-aminoacridine, are used to investigate hydrogen bonding in base recognition from outside the nucleic acid double helix, indicating its significance in molecular interaction studies (Gaugain et al., 1981).

5. Medicinal Chemistry and Drug Design

The compound finds applications in medicinal chemistry and drug design. For instance, derivatives like 4-aminopyridine are investigated for their potential in treating conditions like multiple sclerosis and in imaging techniques like PET scans (Rodríguez-Rangel et al., 2020).

6. Polymer Chemistry

In polymer chemistry, 2-Amino-4-methoxypyridine-3-carboxylic acid derivatives are utilized in ring-opening polymerization processes. This showcases their utility in synthesizing novel polymeric materials with specific properties (Pounder et al., 2011).

7. Solar Energy Research

It also plays a role in solar energy research. Derivatives of this compound, such as heteroleptic ruthenium complexes, are investigated for their potential in dye-sensitized solar cells, contributing to advancements in renewable energy technologies (Kuang et al., 2006).

Mechanism of Action

While the specific mechanism of action for 2-Amino-4-methoxypyridine-3-carboxylic acid is not mentioned in the search results, it is noted to be a highly selective inducible nitric oxide synthase inhibitor.

Safety and Hazards

While the specific safety and hazards for 2-Amino-4-methoxypyridine-3-carboxylic acid are not mentioned in the search results, similar compounds like 2-Methoxy-4-pyridinecarboxylic acid are known to cause serious eye irritation and may cause respiratory irritation.